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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety

protocols and logistical plans for Tris(2-aminoethyl)amine, a corrosive and toxic compound.

Adherence to these guidelines is critical to minimize risks and ensure a safe laboratory

environment.

Chemical Identification and Properties

Property Value

CAS Number 4097-89-6

Molecular Formula C6H18N4

Appearance Colorless to pale yellow liquid[1]

Odor Amine-like

Boiling Point 114 °C at 20 hPa[2]

Flash Point 113 °C (closed cup)[2]

Density 0.977 g/mL at 20 °C[2]

Solubility Miscible with water[1][3]

Vapor Pressure 0.03 hPa at 20 °C[2]
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Hazard Identification and Toxicological Data

Tris(2-aminoethyl)amine is classified as a hazardous chemical. It is corrosive and can cause

severe skin burns and eye damage.[4][5] It is also toxic if swallowed and can be fatal if it

comes into contact with the skin.[1][4][5]

Toxicity Data Value Species

LD50 Oral 246 mg/kg[2] Rat

LD50 Dermal 117 mg/kg Rabbit

The substance is not classified as a carcinogen, mutagen, or reproductive toxicant.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Tris(2-aminoethyl)amine.
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4] A face shield may also be necessary.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4] Chemical-resistant

gloves (e.g., nitrile, neoprene) should be worn.

Lab coats or aprons are required.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use. Use a

NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4]

Handling and Storage Protocols
Handling:

Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Personal Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in

work areas.[5][6]

Avoid Contact: Do not get in eyes, on skin, or on clothing.[4] Avoid breathing mist, vapors, or

spray.[7]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2][4][7][8]

Storage:
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Container: Store in a tightly closed container in a cool, dry place.

Conditions: The substance is hygroscopic and air-sensitive; store under an inert atmosphere.

[1][7][8] It absorbs carbon dioxide from the air.[1][3]

Location: Store in a corrosives area.[4]

Emergency Procedures and First Aid
Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., vermiculite, sand, or earth).

Collection: Place the absorbed material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.

Disposal Plan
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[4]

Waste Chemical: Dispose of in a manner consistent with federal, state, and local regulations.

Contaminated Packaging: Handle contaminated packages in the same way as the substance

itself.[6]

Experimental Workflow for Handling Tris(2-
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Preparation

Handling

Cleanup & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)
- Goggles/Face Shield

- Gloves (Nitrile/Neoprene)
- Lab Coat/Apron

Carefully measure and dispense
Tris(2-aminoethyl)amine

Perform experimental procedure

Decontaminate work surfaces Spill or Exposure Occurs

Potential Incident

Segregate and label waste
(Chemical & Contaminated PPE)

Dispose of waste according to
institutional and regulatory guidelines

Remove PPE and wash hands thoroughly

Follow Emergency Procedures
- Evacuate
- First Aid

- Spill Cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tris(2-aminoethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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